Cas no 2567498-40-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid
• CAS No: 2567498-40-0
• MF: C₂₉H₂₃NO₄
• MW: 449.497227907181
• CID: 5657010
• PubChem ID: 165883789
• Update Time: 2025-05-20

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2567498-40-0
• EN300-27707870
• 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)(phenyl)methyl]benzoic acid
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid

• Inchi： 1S/C29H23NO4/c31-28(32)21-16-14-20(15-17-21)27(19-8-2-1-3-9-19)30-29(33)34-18-26-24-12-6-4-10-22(24)23-11-5-7-13-25(23)26/h1-17,26-27H,18H2,(H,30,33)(H,31,32)
• InChI Key： XXJQXRCWTSTQGT-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.16270821g/mol
• Monoisotopic Mass: 449.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid

Research Briefing on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid (CAS: 2567498-40-0)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid (CAS: 2567498-40-0) is a specialized chemical compound widely used in peptide synthesis and medicinal chemistry. This compound, often referred to as Fmoc-protected amino acid derivative, plays a critical role in solid-phase peptide synthesis (SPPS) due to its stability and ease of deprotection. Recent studies have explored its applications in drug discovery, targeted therapy, and bioconjugation, highlighting its versatility in pharmaceutical research.

Recent advancements in peptide-based therapeutics have renewed interest in Fmoc-protected compounds like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of cyclic peptides with enhanced bioavailability. The study utilized this compound as a key building block to introduce phenylmethylbenzoic acid moieties, which improved the peptides' binding affinity to target proteins. The research also highlighted the compound's compatibility with automated SPPS platforms, streamlining the production of complex peptide libraries.

In addition to peptide synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid has shown promise in the development of targeted drug delivery systems. A 2024 paper in Bioconjugate Chemistry reported its use in creating antibody-drug conjugates (ADCs). The researchers employed the compound's carboxylic acid group for covalent attachment to monoclonal antibodies, enabling precise delivery of cytotoxic payloads to cancer cells. The study noted that the Fmoc group provided necessary protection during conjugation, minimizing side reactions and improving yield.

Structural modifications of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid have also been investigated to enhance its pharmacological properties. Computational modeling studies published in ACS Omega (2023) explored the impact of substituting the phenyl ring with various electron-donating or withdrawing groups. These modifications were found to influence the compound's solubility and metabolic stability, offering insights for designing improved derivatives for specific therapeutic applications.

Quality control and analytical characterization of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid remain crucial areas of research. Recent developments in HPLC-MS techniques have enabled more precise quantification of this compound in complex reaction mixtures. A 2024 analytical chemistry study established validated methods for detecting and quantifying potential impurities in commercial batches, ensuring compliance with stringent pharmaceutical standards.

Looking forward, the unique properties of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)(phenyl)methylbenzoic acid position it as a valuable tool in emerging areas such as PROTAC (proteolysis targeting chimera) development and peptide-based vaccines. Ongoing research is exploring its use in creating bifunctional molecules that can simultaneously bind target proteins and E3 ubiquitin ligases, potentially opening new avenues in targeted protein degradation therapies.